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Compound of Interest

Compound Name: Zinpyr-1

Cat. No.: B1684389

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed protocols for the preparation of stock and working solutions of
Zinpyr-1, a cell-permeable, fluorescein-based fluorescent probe for the detection of zinc
(Zn2*). Accurate preparation of these solutions is critical for reliable and reproducible
experimental results in applications such as cellular imaging and fluorimetric assays.

Introduction to Zinpyr-1

Zinpyr-1 is a widely used fluorescent sensor for the detection of intracellular labile zinc ions.[1]
[2] Its fluorescence intensity increases significantly upon binding to Zn2*, allowing for the
visualization and quantification of zinc in various biological systems.[3][4] It is a cell-permeable
molecule, making it suitable for live-cell imaging.[5]

Quantitative Data Summary

The following tables summarize the key quantitative data for Zinpyr-1, including its
physicochemical properties and recommended solution concentrations.

Table 1: Physicochemical Properties of Zinpyr-1
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Property Value Reference
Molecular Formula Ca6H36Cl2NeOs

Formula Weight 823.7 g/mol

Purity >90%

Excitation Wavelength (Aex) 507-515 nm

Emission Wavelength (Aem) 513-558 nm

Solubility

DMF: 0.5 mg/mL

Storage Temperature

-20°C

Stability

> 4 years at -20°C

Table 2: Recommended Concentrations for Zinpyr-1 Solutions

Concentration

Solution Type Solvent Application Reference
Range
Stock Solution DMSO 0.5-1.0mM General Use
Stock Solution DMSO 1 mM Cellular Imaging
) ] Plant Root
Working Solution  Aqueous Buffer 5-20 uM )
Imaging
. . Fluorimetric
Working Solution  Assay Buffer 0.05 uM ]
Microassay
) ) Cell Culture )
Working Solution ] 10 puM Cellular Imaging
Medium

Experimental Protocols
Preparation of Zinpyr-1 Stock Solution (1 mM)

This protocol describes the preparation of a 1 mM stock solution of Zinpyr-1 in dimethyl

sulfoxide (DMSO).
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Materials:

Zinpyr-1 (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Pipettes and sterile tips

Vortex mixer

Analytical balance
Procedure:
» Calculate the required mass of Zinpyr-1:
o To prepare 1 mL of a 1 mM stock solution, the required mass is 0.824 mg.
o Calculation: 1 mmol/L * 1 L/1000 mL * 823.7 g/mol * 1000 mg/g = 0.8237 mg/mL.
o Weigh Zinpyr-1:

o Carefully weigh out the calculated amount of Zinpyr-1 powder using an analytical balance
in a fume hood.

e Dissolve in DMSO:
o Transfer the weighed Zinpyr-1 to a sterile microcentrifuge tube.
o Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 1 mM.

o Vortex the tube thoroughly until the Zinpyr-1 is completely dissolved. Gentle warming may
be required.

e Storage:
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o Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 pL) to avoid
repeated freeze-thaw cycles.

o Store the aliquots at -20°C, protected from light. For long-term storage (months to years),
-80°C is recommended.

Preparation of Zinpyr-1 Working Solution for Cellular
Imaging (10 uM)

This protocol describes the dilution of the 1 mM Zinpyr-1 stock solution to a final working
concentration of 10 uM in cell culture medium.

Materials:

1 mM Zinpyr-1 stock solution in DMSO

Pre-warmed cell culture medium (e.g., DMEM, HBSS)

Sterile microcentrifuge tubes or culture plates

Pipettes and sterile tips

Procedure:

o Determine the required volume of stock solution:
o To prepare 1 mL of a 10 uM working solution, 10 pL of the 1 mM stock solution is required.
o Calculation: (10 pM * 1 mL) / 1000 uM = 0.01 mL = 10 pL.

« Dilute the stock solution:

o For staining cells in a culture dish, directly add the calculated volume of the 1 mM Zinpyr-
1 stock solution to the pre-warmed cell culture medium in the dish.

o Alternatively, prepare the working solution by adding the stock solution to the required
volume of medium in a sterile tube and mix gently by pipetting.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1684389?utm_src=pdf-body
https://www.benchchem.com/product/b1684389?utm_src=pdf-body
https://www.benchchem.com/product/b1684389?utm_src=pdf-body
https://www.benchchem.com/product/b1684389?utm_src=pdf-body
https://www.benchchem.com/product/b1684389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

¢ Incubation:

o Incubate the cells with the Zinpyr-1 working solution for a specified period, typically
ranging from 10 to 30 minutes at 37°C. The optimal incubation time may vary depending
on the cell type and experimental conditions.

Diagrams

The following diagrams illustrate the workflow for preparing Zinpyr-1 solutions and a
conceptual signaling pathway for zinc detection.
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Caption: Workflow for preparing Zinpyr-1 stock solution.

Workflow for Zinpyr-1 Working Solution Preparation
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Caption: Workflow for preparing Zinpyr-1 working solution.
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Zinpyr-1 Zinc Detection Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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